Cas no 2196077-52-6 (4-(2-Ethoxypyridine-3-carbonyl)morpholine-3-carbonitrile)

• Product Name: 4-(2-Ethoxypyridine-3-carbonyl)morpholine-3-carbonitrile
• CAS No: 2196077-52-6
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 6330343
• PubChem ID: 132969273
• Update Time: 2025-10-29

4-(2-Ethoxypyridine-3-carbonyl)morpholine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS037436186
• EN300-6538643
• 2196077-52-6
• 4-(2-ETHOXYPYRIDINE-3-CARBONYL)MORPHOLINE-3-CARBONITRILE
• Z1269377972
• 4-(2-Ethoxypyridine-3-carbonyl)morpholine-3-carbonitrile

• Inchi： 1S/C13H15N3O3/c1-2-19-12-11(4-3-5-15-12)13(17)16-6-7-18-9-10(16)8-14/h3-5,10H,2,6-7,9H2,1H3
• InChI Key： GVWRRUPGLQDCMZ-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2=CC=CN=C2OCC)=O)C(C#N)C1

Computed Properties

• Exact Mass: 261.11134135g/mol
• Monoisotopic Mass: 261.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 4-(2-Ethoxypyridine-3-carbonyl)morpholine-3-carbonitrile

Comprehensive Guide to 4-(2-Ethoxypyridine-3-carbonyl)morpholine-3-carbonitrile (CAS No. 2196077-52-6)

4-(2-Ethoxypyridine-3-carbonyl)morpholine-3-carbonitrile (CAS No. 2196077-52-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of pyridine, morpholine, and carbonitrile functional groups, making it a versatile intermediate for drug discovery and material science applications. In this article, we delve into its properties, synthesis, applications, and market trends, addressing common queries like "What is 4-(2-Ethoxypyridine-3-carbonyl)morpholine-3-carbonitrile used for?" and "How to synthesize 4-(2-Ethoxypyridine-3-carbonyl)morpholine-3-carbonitrile?".

The molecular structure of 4-(2-Ethoxypyridine-3-carbonyl)morpholine-3-carbonitrile includes a 2-ethoxypyridine moiety linked to a morpholine-3-carbonitrile scaffold. This hybrid architecture contributes to its solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and acetonitrile, while exhibiting moderate stability under ambient conditions. Researchers often highlight its molecular weight (277.28 g/mol) and hydrogen bond acceptor count (5) as critical parameters for drug-likeness assessments, aligning with industry standards like Lipinski's Rule of Five.

In pharmaceutical applications, 4-(2-Ethoxypyridine-3-carbonyl)morpholine-3-carbonitrile serves as a key precursor for kinase inhibitors and anti-inflammatory agents. Recent studies explore its role in modulating protein-protein interactions (PPIs), a hot topic in targeted cancer therapy. Its carbonitrile group enables facile derivatization into amides or heterocycles, addressing the growing demand for fragment-based drug design (FBDD) libraries. Notably, patents from 2020–2023 describe its utility in JAK/STAT signaling pathway inhibitors, reflecting its relevance in autoimmune disease research.

The agrochemical sector leverages 4-(2-Ethoxypyridine-3-carbonyl)morpholine-3-carbonitrile as a scaffold for novel pesticides with improved environmental profiles. Its pyridine-morpholine core enhances systemic translocation in plants, while the ethoxy group fine-tunes biodegradability—a priority for sustainable agriculture. Regulatory agencies increasingly favor such low-persistence compounds, driving R&D investments in this space.

Synthesis of 4-(2-Ethoxypyridine-3-carbonyl)morpholine-3-carbonitrile typically involves a multistep protocol: (1) Condensation of 2-ethoxynicotinic acid with morpholine using coupling reagents like HATU, followed by (2) cyanation at the 3-position via nucleophilic substitution. Yield optimization strategies—such as microwave-assisted reactions or flow chemistry—are frequently searched topics in academic forums, underscoring the compound's synthetic complexity.

Market analytics indicate rising demand for 4-(2-Ethoxypyridine-3-carbonyl)morpholine-3-carbonitrile, particularly in Asia-Pacific contract research organizations (CROs). Pricing trends (2023: \$120–\$150/g at >98% purity) reflect its niche status, though scalable production methods may reduce costs. Environmental, social, and governance (ESG) considerations further influence procurement policies, with buyers prioritizing green chemistry-compliant suppliers.

Quality control protocols for CAS 2196077-52-6 emphasize HPLC-UV purity assays (>99%) and residual solvent analysis per ICH Q3C guidelines. Storage recommendations include amber glass vials under inert gas (N₂) at −20°C to prevent hydrolysis of the carbonitrile group—a stability concern noted in user-generated lab reports.

Emerging applications in photoaffinity labeling probes and covalent drug discovery position 4-(2-Ethoxypyridine-3-carbonyl)morpholine-3-carbonitrile as a future-facing building block. Collaborative studies between academia and biotech firms (e.g., CRISPR-based target validation) are expanding its utility beyond traditional small-molecule domains.

For researchers sourcing this compound, verifying CAS 2196077-52-6 authenticity via NMR and HRMS data is crucial, given structural similarities to unsubstituted morpholine carbonitriles. Supplier audits should confirm compliance with REACH and TSCA regulations, mitigating supply chain risks.

In summary, 4-(2-Ethoxypyridine-3-carbonyl)morpholine-3-carbonitrile exemplifies the intersection of medicinal chemistry and materials innovation. Its adaptability across therapeutic areas and alignment with green chemistry principles ensure sustained relevance in high-value R&D pipelines worldwide.